4-(5-Amino-benzoimidazol-1-yl)-butan-1-ol dihydrochloride
Description
4-(5-Amino-benzoimidazol-1-yl)-butan-1-ol dihydrochloride is a useful research compound. Its molecular formula is C11H17Cl2N3O and its molecular weight is 278.18. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Evaluation
4-(5-Amino-benzoimidazol-1-yl)-butan-1-ol dihydrochloride and its derivatives have been extensively researched for their pharmacological properties. A notable study by Sharma et al. (2010) synthesized various substituted-benzimidazole derivatives and evaluated their antihypertensive activity, finding that they exhibited remarkable activity in comparison to standard drugs like Losartan (Sharma, Kohli, Sharmab, & Sharma, 2010).
Antimicrobial Activities
El-Meguid (2014) conducted research on constructing new compounds containing 4-(5-benzoyl-benzoimidazol-2) moiety incorporated into different amino acids and sulfamoyl and/or pyrrole analogues. The study revealed that most of the test compounds were significantly effective against various bacteria and fungi (El-Meguid, 2014).
Anticancer Therapy
In the field of cancer research, Gryshchenko et al. (2016) identified inhibitors of Fibroblast growth factor receptor 1 (FGFR1) belonging to 5-amino-4-(1H-benzoimidazol-2-yl)-phenyl-1,2-dihydro-pyrrol-3-ones with significant inhibitory activities, suggesting potential in anticancer therapy (Gryshchenko et al., 2016).
Insecticidal Activity
Sharma and Jain (2013) demonstrated the use of ionic liquid mediated synthesis to create novel heterocyclic compounds with benzimidazole moieties, which were evaluated for insecticidal activity against Periplaneta americana and showed excellent results (Sharma & Jain, 2013).
IL-5 Inhibitory Activity
A study by Boggu, Kim, and Jung (2019) synthesized novel hydroxyethylaminomethylbenzimidazole analogs and evaluated them for their interleukin-5 (IL-5) inhibitory activity. Some of these analogs showed potent inhibitory activity, indicating potential applications in inflammatory diseases (Boggu, Kim, & Jung, 2019).
Properties
IUPAC Name |
4-(5-aminobenzimidazol-1-yl)butan-1-ol;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O.2ClH/c12-9-3-4-11-10(7-9)13-8-14(11)5-1-2-6-15;;/h3-4,7-8,15H,1-2,5-6,12H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYFLVYBJQFAFIH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1N)N=CN2CCCCO.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17Cl2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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